Anthophyllite
Overview
Description
Anthophyllite is an orthorhombic amphibole mineral, essentially a silicate of magnesium and iron . It is polymorphic with cummingtonite . Some forms of anthophyllite are lamellar or fibrous and are classed as asbestos . The name is derived from the Latin word anthophyllum, meaning clove, an allusion to the most common color of the mineral .
Synthesis Analysis
Anthophyllite is formed by the breakdown of talc in ultramafic rocks in the presence of water and carbon dioxide as a prograde metamorphic reaction . The partial pressure of carbon dioxide (XCO2) in aqueous solution favors the production of anthophyllite .Molecular Structure Analysis
Anthophyllite has an orthorhombic crystal structure . It is characterized by its perfect cleavage along directions 126 degrees and 54 degrees . The crystal data shows that it is commonly lamellar or fibrous .Chemical Reactions Analysis
The iron and magnesium content in anthophyllite is variable . The mineral is called ferroanthophyllite when it is iron-rich, sodium-anthophyllite when sodium is present, and magnesioanthophyllite when magnesium is dominant .Physical And Chemical Properties Analysis
Anthophyllite is usually found in columnar to fibrous masses . It has a Mohs hardness of 5.5 – 6 and a specific gravity of 2.85 – 3.2 . Its color varies from white, greenish grey, green, clove brown, to brownish green . It is transparent to translucent with a vitreous to pearly luster .Mechanism of Action
Safety and Hazards
Exposure to anthophyllite asbestos poses serious health risks, primarily affecting the respiratory system . Inhaling asbestos fibers can lead to chronic lung diseases characterized by scarring and inflammation of the lung tissue, leading to shortness of breath and reduced lung function . It is also a confirmed carcinogen with experimental tumorigenic data .
Future Directions
properties
CAS RN |
17068-78-9 |
|---|---|
Product Name |
Anthophyllite |
Molecular Formula |
C10H24O2Si |
Molecular Weight |
0 |
Origin of Product |
United States |
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